Propyl 3-cyclohexylpropanoate
Overview
Description
Propyl 3-cyclohexylpropanoate is a chemical compound with the molecular formula C12H22O2 . It has a molecular weight of 198.30 g/mol . This compound is used in scientific research and has diverse applications due to its unique properties. It can be utilized in the synthesis of organic compounds and as a potential ingredient in pharmaceutical formulations.
Molecular Structure Analysis
The molecular structure of Propyl 3-cyclohexylpropanoate includes 22 Hydrogen atoms, 12 Carbon atoms, and 2 Oxygen atoms . The InChI representation of the molecule isInChI=1S/C12H22O2/c1-2-10-14-12 (13)9-8-11-6-4-3-5-7-11/h11H,2-10H2,1H3 . Physical And Chemical Properties Analysis
Propyl 3-cyclohexylpropanoate has a molecular weight of 198.30 g/mol . It has a computed XLogP3-AA value of 4 , indicating its lipophilicity. The compound has 0 hydrogen bond donors and 2 hydrogen bond acceptors . It has 6 rotatable bonds and a topological polar surface area of 26.3 Ų . The compound has a complexity of 160 .Scientific Research Applications
Silicone Surfactants
Small-molecular silicone surfactants with simple molecular structures outperform polymeric silicone surfactants in terms of surface activity, emulsification, wetting, foaming, and other areas . PCCP could potentially be used in the synthesis of these surfactants .
Energy-Saving Fields
Research suggests that PCCP could have promising applications in diverse energy-saving fields, such as renewable energy collection, building energy conservation, and microelectronic devices thermal protection .
Mechanism of Action
Mode of Action
The mode of action of Propyl 3-cyclohexylpropanoate is currently unknown due to the lack of specific research on this compound. It’s worth noting that similar compounds may undergo reactions such as the claisen condensation , which involves enolate formation, nucleophilic reaction, and removal of leaving group .
Biochemical Pathways
Related compounds such as 3-hydroxypropionate have been studied, and they can be produced through several biosynthetic pathways, including the glycerol pathway and the β-alanine pathway .
Pharmacokinetics
Understanding these properties is crucial for predicting the compound’s bioavailability and its overall effect on the body .
properties
IUPAC Name |
propyl 3-cyclohexylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h11H,2-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJHKCGDZSIWOCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)CCC1CCCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60937141 |
Source
|
| Record name | Propyl 3-cyclohexylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60937141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propyl 3-cyclohexylpropanoate | |
CAS RN |
16595-06-5 |
Source
|
| Record name | NSC71482 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=71482 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Propyl 3-cyclohexylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60937141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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